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Compound of Interest

Compound Name: Nigericin sodium salt

Cat. No.: B1678870

For researchers, scientists, and professionals in drug development, the integrity of your work
and your personal safety are paramount. This document provides essential, immediate safety
and logistical information for handling Nigericin sodium salt, a potent ionophore antibiotic.
Adherence to these guidelines is critical to mitigate risks and ensure a safe laboratory
environment.

Hazard Summary and Quantitative Data

Nigericin sodium salt is a toxic compound that requires careful handling. It is classified as
acutely toxic if swallowed or in contact with skin, and fatal if inhaled. It also causes skin and
serious eye irritation and may cause respiratory irritation.[1][2][3][4] The toxicological properties
have not been fully investigated, underscoring the need for caution.[5]

Toxicity Data Value Route Species
LD50 190 mg/kg Oral Mouse
LD50 2.5 mg/kg Intraperitoneal Mouse
LD50 48 mg/kg Intraperitoneal Mouse

This table summarizes the available acute toxicity data for Nigericin sodium salt.[6]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is crucial to prevent exposure. The following table outlines the

recommended PPE for handling Nigericin sodium salt.

Task

Required PPE

Specifications

All Handling Procedures

Gloves

Double-gloving is
recommended. Use nitrile,
butyl, or neoprene gloves that
are impermeable and resistant
to the chemical.[1] Ensure
gloves are elbow-length to

protect wrists.

Eye Protection

Tightly sealed, non-fogging
safety goggles or a full-face
shield.[1][7]

Respiratory Protection

A NIOSH/MSHA-approved
respirator is necessary if
exposure limits may be
exceeded or if irritation is
experienced.[1][5] For handling
the powder, a respirator is

mandatory.

Protective Clothing

A disposable gown or
chemical-resistant coveralls
that cover the entire body from

wrists to ankles.[7]

Footwear

Unlined, chemical-resistant

boots that cover the ankles.[7]

Operational Plans: Step-by-Step Handling

Procedures

Strict adherence to the following procedures is mandatory when working with Nigericin

sodium salt. All manipulations of the powder must be conducted in a certified chemical fume
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hood or a ventilated balance enclosure.

Preparation

» Designate a Handling Area: Clearly mark a specific area within a chemical fume hood for all
work with Nigericin sodium salt.

» Assemble Materials: Before starting, gather all necessary equipment, including a pre-
weighed, sealable container for the compound, solvents, and waste containers.

» Review Safety Information: Read and understand the Safety Data Sheet (SDS) thoroughly
before beginning any work.

Donning PPE Workflow
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Preparation Donning Sequence

Perform Hand Hygiene 1. Don Gown/ 2. Don Respirator 3. Don Eye Protection & e ity Ellates
Coveralls (over gown cuffs)
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1. Alert others
and evacuate area
2. Assess the spill

Minor Spill Major Spill
(Small amount of powder) (Large amount or outside hood)

(including respirator) Environmental Health & Safety

:

4. Gently cover with
wetted absorbent material

(3. Don appropriate PPE) 3. Call Emergency Services/

5. Collect matenal with
scoop and place in
waste container

6. Decontaminate area
with appropriate solvent

l

7. Dispose of all
materials as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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